Cas no 1199774-93-0 (Cyclopentaneethanol, 1-(methylamino)-)
Cyclopentaneethanol, 1-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneethanol, 1-(methylamino)-
- 2-1-(methylamino)cyclopentylethan-1-ol
- 2-[1-(METHYLAMINO)CYCLOPENTYL]ETHAN-1-OL
- 1199774-93-0
- 2-[1-(methylamino)cyclopentyl]ethanol
- CS-0355197
- F89620
- 2-(1-(Methylamino)cyclopentyl)ethan-1-ol
- PS-19215
- AKOS014313878
- EN300-1250005
-
- Inchi: 1S/C8H17NO/c1-9-8(6-7-10)4-2-3-5-8/h9-10H,2-7H2,1H3
- InChI Key: BEMKOMHSPAKXKR-UHFFFAOYSA-N
- SMILES: C1(NC)(CCO)CCCC1
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 97.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 32.3Ų
Cyclopentaneethanol, 1-(methylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1250005-0.05g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-0.1g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-0.25g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-0.5g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-1.0g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-2.5g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-5.0g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1250005-10.0g |
2-[1-(methylamino)cyclopentyl]ethan-1-ol |
1199774-93-0 | 10g |
$3131.0 | 2023-06-08 | ||
| eNovation Chemicals LLC | Y1231359-100mg |
2-[1-(methylamino)cyclopentyl]ethanol |
1199774-93-0 | 97% | 100mg |
$155 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231359-250MG |
2-[1-(methylamino)cyclopentyl]ethanol |
1199774-93-0 | 97% | 250mg |
$235 | 2024-07-21 |
Cyclopentaneethanol, 1-(methylamino)- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Cyclopentaneethanol, 1-(methylamino)-
Introduction to Cyclopentaneethanol, 1-(methylamino)- (CAS No. 1199774-93-0)
Cyclopentaneethanol, 1-(methylamino)-, identified by its Chemical Abstracts Service (CAS) number 1199774-93-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentane backbone with an ethyl alcohol substituent and a methylamino group, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and drug development.
The structural framework of Cyclopentaneethanol, 1-(methylamino)- consists of a five-membered cyclopentane ring connected to an ethyl alcohol moiety at one position, while the other position is substituted with a methylamino group. This configuration imparts distinct physicochemical properties, including solubility characteristics and reactivity patterns, which are critical for its potential use in synthetic chemistry and biological assays.
In recent years, there has been growing interest in the exploration of heterocyclic compounds derived from cyclopentaneethanol derivatives. The presence of both an alcohol and an amine functionality in Cyclopentaneethanol, 1-(methylamino)- allows for diverse chemical modifications, making it a versatile building block for the synthesis of more complex molecules. These modifications can include etherification, acylation, or nucleophilic substitution reactions, which are commonly employed to tailor the pharmacological properties of the compound.
One of the most compelling aspects of Cyclopentaneethanol, 1-(methylamino)- is its potential as a precursor in the development of novel therapeutic agents. The compound’s ability to serve as a scaffold for drug-like molecules has been recognized in several cutting-edge research studies. For instance, recent investigations have highlighted its role in the synthesis of kinase inhibitors and other small-molecule drugs that target specific biological pathways associated with diseases such as cancer and inflammation.
The pharmacological relevance of Cyclopentaneethanol, 1-(methylamino)- has also been explored in the context of central nervous system (CNS) disorders. Studies have demonstrated that derivatives of this compound can interact with neurotransmitter receptors, potentially leading to the development of new treatments for conditions like depression and neurodegenerative diseases. The cyclopentane ring’s rigid structure can enhance binding affinity to biological targets, while the polar functional groups facilitate interaction with cellular components.
From a synthetic chemistry perspective, Cyclopentaneethanol, 1-(methylamino)- offers a rich platform for exploring novel reaction pathways. Researchers have leveraged its dual functionality—alcohol and amine—to develop catalytic systems that enable efficient transformations under mild conditions. These advancements not only streamline the synthesis process but also open up new avenues for constructing complex molecular architectures with high precision.
The solubility profile of Cyclopentaneethanol, 1-(methylamino)- is another critical factor that contributes to its utility in pharmaceutical applications. Its ability to dissolve in both polar and non-polar solvents makes it adaptable for formulation into various drug delivery systems. This property is particularly advantageous when designing oral or parenteral medications where solubility can significantly impact bioavailability.
In conclusion, Cyclopentaneethanol, 1-(methylamino)- (CAS No. 1199774-93-0) represents a promising compound with multifaceted applications in medicinal chemistry and drug discovery. Its unique structural features and functional versatility position it as a key intermediate in the synthesis of bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new possibilities for this compound, its role in advancing pharmaceutical science is likely to expand further.
1199774-93-0 (Cyclopentaneethanol, 1-(methylamino)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)